Cas no 88836-61-7 (5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester)

• Product Name: 5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester
• CAS No: 88836-61-7
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 710165
• PubChem ID: 45077367
• Update Time: 2025-04-19

5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzothiazolecarboxylicacid, 2,3-dihydro-2-oxo-, ethyl ester
• 5-Benzothiazolecarboxylicacid,2,3-dihydro-2-oxo-,ethylester(9CI)
• Ethyl 2-oxo-2,3-dihydro-1,3-benzothiazole-5-carboxylate
• 88836-61-7

• Inchi： 1S/C10H9NO3S/c1-2-14-9(12)6-3-4-8-7(5-6)11-10(13)15-8/h3-5H,2H2,1H3,(H,11,13)
• InChI Key： ZBILJFOEPSVZQT-UHFFFAOYSA-N
• SMILES： S1C(NC2C=C(C(=O)OCC)C=CC1=2)=O

Computed Properties

• Exact Mass: 223.03000
• Monoisotopic Mass: 223.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.7A^2

Experimental Properties

• PSA: 87.40000
• LogP: 1.76630